Cas no 77228-71-8 (Carboxyatractyloside tripotassium)
77228-71-8 structure
Product Name:Carboxyatractyloside tripotassium
CAS No:77228-71-8
MF:C31H46O18S2
MW:770.816149234772
CID:1065753
Update Time:2025-04-20
Carboxyatractyloside tripotassium Chemical and Physical Properties
Names and Identifiers
-
- carboxyatractyloside tripotassium salt
- Carboxyatractyloside potassium salt
- CARBOXYATRACTYLOSIDE
- (2beta,15alpha)-15-Hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-beta-D-glucopyranosyl]oxy]kaur-16-ene-18,19-dioic acid tripotassium salt
- (2beta,15alpha)-15-Hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-beta-D-glucopyranosyl]oxy]kaur-16-ene-18,19-dioic acid
- (1R,7S,9R,10S,13S,15S)-15-Hydroxy-7-[(2R,3R,4R,5R,6R)-6-(hydroxymethyl)-3-(3-methylbutanoyloxy)-4,5-
- Carboxyatractyloside tripotassium
-
- Inchi： 1S/C31H46O18S2/c1-14(2)9-21(33)47-24-23(49-51(42,43)44)22(48-50(39,40)41)18(13-32)46-26(24)45-17-11-29(4)19-6-5-16-10-30(19,25(34)15(16)3)8-7-20(29)31(12-17,27(35)36)28(37)38/h14,16-20,22-26,32,34H,3,5-13H2,1-2,4H3,(H,35,36)(H,37,38)(H,39,40,41)(H,42,43,44)
- InChI Key： AQFATIOBERWBDY-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(O)OC1C(C(CO)OC(C1OC(CC(C)C)=O)OC1CC(C(=O)O)(C(=O)O)C2CCC34C(C(=C)C(CCC3C2(C)C1)C4)O)OS(=O)(=O)O
Computed Properties
- Exact Mass: 884.08000
- Monoisotopic Mass: 770.21255696 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 51
- Rotatable Bond Count: 13
- Complexity: 1600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 304
- Molecular Weight: 770.8
- XLogP3: 0.8
Experimental Properties
- Color/Form: Powder
- Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.5E-3 g/L) (25 ºC),
- PSA: 312.27000
- LogP: 0.27140
Carboxyatractyloside tripotassium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N1502-1mg |
Carboxyatractyloside tripotassium |
77228-71-8 | 99.74% | 1mg |
￥220 | 2024-04-17 | |
| MedChemExpress | HY-N1502-5mg |
Carboxyatractyloside tripotassium |
77228-71-8 | 99.74% | 5mg |
￥520 | 2024-04-17 | |
| ChemFaces | CFN90756-20mg |
Carboxyatractyloside |
77228-71-8 | >=98% | 20mg |
$268 | 2021-07-22 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8170-5 mg |
Carboxyatractyloside tripotassium salt |
77228-71-8 | 99.67% | 5mg |
￥1850.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8170-50 mg |
Carboxyatractyloside tripotassium salt |
77228-71-8 | 99.67% | 50mg |
￥7400.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8170-100 mg |
Carboxyatractyloside tripotassium salt |
77228-71-8 | 99.67% | 100MG |
￥11100.00 | 2022-04-26 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1660-20mg |
Carboxyatractyloside Potassium Salt |
77228-71-8 | 98% | 20mg |
$96 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1660-10mg |
Carboxyatractyloside Potassium Salt |
77228-71-8 | 98% | 10mg |
$96 | 2021-12-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55456-1mg |
Carboxyatractyloside |
77228-71-8 | 98% | 1mg |
￥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55456-5mg |
Carboxyatractyloside |
77228-71-8 | 98% | 5mg |
￥0.00 | 2023-09-07 |
Carboxyatractyloside tripotassium Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:77228-71-8)Carboxyatractyloside tripotassium
Order Number:A1205060
Stock Status:in Stock
Quantity:20mg/50mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):376.0/211.0
Email:sales@amadischem.com
Carboxyatractyloside tripotassium Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:77228-71-8)Carboxyatractyloside tripotassium
Purity:99%/99%
Quantity:20mg/50mg
Price ($):376.0/211.0